Cas no 34975-23-0 (1-(3,4-dimethoxyphenyl)cyclopentylmethanamine)

• Product Name: 1-(3,4-dimethoxyphenyl)cyclopentylmethanamine
• CAS No: 34975-23-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD00436195
• CID: 2138333
• PubChem ID: 739193
• Update Time: 2025-06-10

1-(3,4-dimethoxyphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-1-aminomethylcyclopentane
• [1-(3,4-dimethoxyphenyl)cyclopentyl]methanamine
• 1-(3,4-dimethoxyphenyl)cyclopentylmethanamine
• SCHEMBL557875
• CS-0285892
• STK362959
• EU-0008698
• C-[1-(3,4-Dimethoxy-phenyl)-cyclopentyl]-methylamine
• DTXSID20353388
• Cyclopentanemethanamine, 1-(3,4-dimethoxyphenyl)-
• ZONLSJZRWVUEKE-UHFFFAOYSA-N
• AKOS001643798
• DB-322403
• 1-[1-(3,4-dimethoxyphenyl)cyclopentyl]methanamine
• Oprea1_833755
• UNM000011060601
• DTXCID20304451
• Oprea1_325802
• AG-690/09301011
• 1-(3,4-Dimethoxyphenyl)cyclopentanemethanamine
• AB00076273-01
• MFCD00436195
• (1-(3,4-Dimethoxyphenyl)cyclopentyl)methanamine
• 34975-23-0
• EN300-1831943
• UNM000000596701
• AC5967
• SY225716

• MDL： MFCD00436195
• Inchi： 1S/C14H21NO2/c1-16-12-6-5-11(9-13(12)17-2)14(10-15)7-3-4-8-14/h5-6,9H,3-4,7-8,10,15H2,1-2H3
• InChI Key： ZONLSJZRWVUEKE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CN)CCCC1)OC

Computed Properties

• Exact Mass: 235.157228913Da
• Monoisotopic Mass: 235.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(3,4-Dimethoxyphenyl)cyclopentylmethanamine (CAS No. 34975-23-0)

1-(3,4-Dimethoxyphenyl)cyclopentylmethanamine, identified by its CAS number 34975-23-0, is a structurally unique compound that has garnered attention in pharmaceutical and biochemical research. This molecule features a cyclopentylmethanamine core substituted with a 3,4-dimethoxyphenyl group, which contributes to its distinct physicochemical properties. Researchers are increasingly interested in its potential applications due to its structural similarity to bioactive amines and its role as a building block in medicinal chemistry.

The compound's molecular formula C14H21NO2 and molecular weight 235.33 g/mol make it a mid-sized organic molecule with balanced lipophilicity and polarity. Its dimethoxy substitution pattern is particularly noteworthy, as this motif is frequently observed in compounds with CNS activity. Recent studies have explored its interactions with neurotransmitter systems, though no therapeutic claims can be made at this stage of research.

From a synthetic chemistry perspective, 1-(3,4-dimethoxyphenyl)cyclopentylmethanamine presents interesting challenges and opportunities. The cyclopentyl ring introduces conformational constraints that can influence receptor binding, while the methanamine moiety provides a handle for further derivatization. These features have made it a subject of interest in the design of novel pharmacophores, particularly in areas addressing neurological targets.

The compound's solubility profile shows moderate solubility in organic solvents like ethanol and DMSO, with limited water solubility. This characteristic is important for formulation considerations in research applications. Analytical methods for this compound typically employ HPLC and mass spectrometry, with the dimethoxy groups providing distinctive UV absorption patterns that facilitate detection.

In the context of current research trends, 34975-23-0 has been examined for its potential as a precursor in the synthesis of more complex molecules. The phenylcyclopentylamine scaffold is recognized for its versatility in drug discovery programs, particularly in projects targeting GPCRs. Researchers are investigating how modifications to the methoxy groups or the amine functionality might alter biological activity.

Quality control of 1-(3,4-dimethoxyphenyl)cyclopentylmethanamine requires careful attention to purity assessment. Common impurities may include reaction intermediates or decomposition products, emphasizing the need for proper storage conditions and handling protocols. The compound's stability under various pH conditions and temperatures has been the subject of method development studies.

The scientific literature contains limited but growing references to CAS 34975-23-0, primarily in patent applications and synthetic chemistry publications. Its appearance in recent years suggests emerging interest from the research community. However, comprehensive toxicological data and detailed pharmacological profiles remain areas for future investigation.

From a regulatory standpoint, researchers working with 1-(3,4-dimethoxyphenyl)cyclopentylmethanamine should consult current chemical inventories and local regulations. While not currently classified as controlled in most jurisdictions, prudent laboratory practices should always be followed when handling any research chemical.

The compound's spectroscopic characteristics, including its NMR fingerprint and mass spectral fragmentation pattern, provide valuable tools for identification and purity assessment. These analytical signatures are particularly important for researchers synthesizing or working with derivatives of this core structure.

In the broader context of chemical research, 34975-23-0 represents an interesting case study in structure-activity relationship exploration. The combination of aromatic methoxy groups with an aliphatic amine creates a hybrid character that may offer unique interactions with biological targets. This duality continues to attract research attention across multiple disciplines.

Future directions for research on 1-(3,4-dimethoxyphenyl)cyclopentylmethanamine may include more detailed investigations of its physicochemical properties, expanded synthetic applications, and systematic studies of its biochemical interactions. The compound's structural features position it as a potentially valuable tool in medicinal chemistry and pharmacological research.